An In-depth Technical Guide to 4-Amino-4'-cyanobiphenyl (CAS: 4854-84-6)
An In-depth Technical Guide to 4-Amino-4'-cyanobiphenyl (CAS: 4854-84-6)
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Amino-4'-cyanobiphenyl, with the CAS number 4854-84-6, is a biphenyl derivative characterized by an amino group at the 4-position and a nitrile group at the 4'-position. This bifunctional aromatic compound serves as a valuable building block in organic synthesis and materials science. Its rigid biphenyl core, coupled with the electron-donating amino group and the electron-withdrawing nitrile group, imparts unique electronic and physical properties. These characteristics make it a compound of interest in the development of liquid crystals, as well as a potential intermediate in the synthesis of pharmacologically active molecules and functional dyes. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and characterization, and a summary of its known applications and toxicological profile.
Physicochemical and Spectroscopic Data
The key properties of 4-Amino-4'-cyanobiphenyl are summarized in the tables below for easy reference and comparison.
Table 1: Physical and Chemical Properties
| Property | Value | Reference |
| CAS Number | 4854-84-6 | |
| Molecular Formula | C₁₃H₁₀N₂ | [1] |
| Molecular Weight | 194.24 g/mol | [1] |
| Appearance | White to Amber powder/crystal | [2] |
| Melting Point | 182-186 °C | |
| Boiling Point | ~320.68 °C (estimated) | |
| Density | ~1.158 g/cm³ (estimated) | |
| Solubility | Insoluble in water. Soluble in chloroform and sparingly soluble in methanol. | |
| pKa | ~3.78 (predicted) |
Table 2: Spectroscopic Data
| Technique | Data |
| ¹H NMR | Fictional representative data based on typical values: δ 7.70-7.80 (m, 4H, Ar-H), 7.50-7.60 (m, 2H, Ar-H), 6.70-6.80 (m, 2H, Ar-H), 5.80 (s, 2H, -NH₂) |
| ¹³C NMR | Fictional representative data based on typical values: δ 148.0, 145.0, 133.0, 128.0, 127.0, 122.0, 119.0, 115.0, 110.0 |
| FT-IR (KBr Pellet, cm⁻¹) | ~3450-3300 (N-H stretch), ~3050 (Ar C-H stretch), ~2220 (C≡N stretch), ~1620 (N-H bend), ~1600, 1490 (Ar C=C stretch), ~820 (para-disubstituted C-H bend) |
| Mass Spectrometry (EI-MS) | m/z 194 (M⁺), other fragments corresponding to loss of HCN, NH₂, and cleavage of the biphenyl bond. |
Synthesis and Purification: Experimental Protocols
The most common and efficient method for the synthesis of 4-Amino-4'-cyanobiphenyl is the Suzuki-Miyaura cross-coupling reaction.
Synthesis via Suzuki-Miyaura Coupling
This protocol describes the palladium-catalyzed cross-coupling of 4-bromobenzonitrile with 4-aminophenylboronic acid.
Materials:
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4-Bromobenzonitrile
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4-Aminophenylboronic acid
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Palladium(II) acetate (Pd(OAc)₂)
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Triphenylphosphine (PPh₃)
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Potassium carbonate (K₂CO₃)
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Toluene
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Water
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Ethyl acetate
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Brine
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Anhydrous magnesium sulfate (MgSO₄)
Procedure:
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To a round-bottom flask, add 4-bromobenzonitrile (1.0 eq), 4-aminophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).
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Add toluene and water to the flask in a 4:1 ratio.
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Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.
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To the degassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).
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Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously under an inert atmosphere for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature.
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Dilute the mixture with ethyl acetate and water. Separate the organic layer.
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Wash the organic layer sequentially with water and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification
The crude product can be purified by recrystallization or column chromatography.
Protocol 1: Recrystallization
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Dissolve the crude product in a minimal amount of hot ethanol or a mixture of ethanol and water.
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If colored impurities are present, a small amount of activated charcoal can be added, and the solution can be hot filtered.
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Allow the solution to cool slowly to room temperature.
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Further cool the solution in an ice bath to maximize crystal formation.
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Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.
Protocol 2: Column Chromatography
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Prepare a silica gel column using a suitable solvent system, such as a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).
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Dissolve the crude product in a minimal amount of the initial eluent or a more polar solvent like dichloromethane.
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Load the sample onto the column.
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Elute the column with the solvent gradient, collecting fractions.
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Monitor the fractions by TLC to identify those containing the pure product.
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Combine the pure fractions and evaporate the solvent to yield the purified 4-Amino-4'-cyanobiphenyl.
Characterization
Detailed analysis of the purified product is crucial to confirm its identity and purity.
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¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons and the amine protons. The aromatic region will display a complex multiplet pattern due to the coupling between protons on the two phenyl rings. The amine protons will typically appear as a broad singlet.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show distinct signals for each of the unique carbon atoms in the molecule, including the two quaternary carbons of the nitrile group and the carbon attached to the amino group, as well as the aromatic carbons.
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FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum provides information about the functional groups present. Key characteristic peaks include the N-H stretching vibrations of the primary amine, the sharp C≡N stretching of the nitrile group, and various C-H and C=C stretching and bending vibrations of the aromatic rings.
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Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. The molecular ion peak (M⁺) should be observed at m/z 194. Fragmentation patterns can provide further structural information.
Applications in Research and Development
Liquid Crystals
Cyanobiphenyls are a well-known class of liquid crystals. The elongated, rigid structure of 4-Amino-4'-cyanobiphenyl, combined with its dipole moment arising from the cyano and amino groups, makes it a candidate for use in liquid crystal mixtures. In a liquid crystal display (LCD), an external electric field is used to align the liquid crystal molecules, thereby controlling the passage of polarized light. The amino group can also serve as a reactive handle to incorporate this mesogenic unit into larger polymeric structures.
Organic Synthesis
The amino group of 4-Amino-4'-cyanobiphenyl can be readily functionalized, making it a versatile intermediate in the synthesis of more complex molecules. It can undergo reactions such as diazotization followed by substitution, acylation, and alkylation, allowing for the introduction of various functional groups and the construction of novel molecular architectures for applications in pharmaceuticals and dye chemistry.
Toxicology and Safety
4-Amino-4'-cyanobiphenyl should be handled with care in a laboratory setting. The safety data sheet (SDS) should be consulted before use.
Table 3: Hazard Information
| Hazard Statement | Precautionary Statement |
| H302: Harmful if swallowed. | P264: Wash skin thoroughly after handling. |
| H315: Causes skin irritation. | P270: Do not eat, drink or smoke when using this product. |
| H319: Causes serious eye irritation. | P280: Wear protective gloves/ eye protection/ face protection. |
| H335: May cause respiratory irritation. | P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. |
| P302 + P352: IF ON SKIN: Wash with plenty of water. | |
| P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |
Toxicological Profile: While specific toxicological studies on 4-Amino-4'-cyanobiphenyl are limited, compounds containing the aminobiphenyl scaffold are known to have potential health hazards. 4-Aminobiphenyl itself is a known human carcinogen. The toxicity of aminobiphenyl derivatives is often associated with their metabolic activation to reactive intermediates that can bind to DNA and other macromolecules. Therefore, it is crucial to handle 4-Amino-4'-cyanobiphenyl with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume hood to avoid inhalation of dust or vapors.
Conclusion
4-Amino-4'-cyanobiphenyl is a versatile chemical compound with significant potential in materials science and organic synthesis. This guide has provided a detailed overview of its properties, synthesis, characterization, and safety considerations. The experimental protocols and tabulated data are intended to serve as a valuable resource for researchers and professionals working with this compound, facilitating its effective and safe use in the laboratory and in the development of new technologies. Further research into its specific biological activities and toxicological profile will be beneficial for a more complete understanding of its potential applications and risks.
